Cas no 2005-76-7 (Bicyclo[3.1.1]heptane-2-methanol, 2-hydroxy-6,6-dimethyl-)

• Product Name: Bicyclo[3.1.1]heptane-2-methanol, 2-hydroxy-6,6-dimethyl-
• CAS No: 2005-76-7
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 1391453
• PubChem ID: 13523787
• Update Time: 2025-04-20

Bicyclo[3.1.1]heptane-2-methanol, 2-hydroxy-6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptane-2-methanol, 2-hydroxy-6,6-dimethyl-
• 4-(hydroxymethyl)-6,6-dimethylbicyclo[3.1.1]heptan-4-ol
• trans-pinane-1,10-diol
• SCHEMBL4863205
• 2005-76-7
• AKOS024322183
• 2-(Hydroxymethyl)-6,6-dimethylbicyclo[3.1.1]heptan-2-ol
• DTXSID40542893

• Inchi： 1S/C10H18O2/c1-9(2)7-3-4-10(12,6-11)8(9)5-7/h7-8,11-12H,3-6H2,1-2H3
• InChI Key： VXXAKGMRLUXFQH-UHFFFAOYSA-N
• SMILES： OC1(CO)CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46